Cas no 83657-22-1 (uniconazole)

• Product Name: uniconazole
• CAS No: 83657-22-1
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• MDL: MFCD01678674
• CID: 60597
• PubChem ID: 329755598
• Update Time: 2025-11-03

uniconazole Chemical and Physical Properties

Names and Identifiers

• uniconazole
• (e)-(+/-)-beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-1h-1,2,4-triazole-1-ethanol
• 1-(4-chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• (E)-1-p-chlorophenyl-2-(1,2,4-triazole-1-yl)-4,4-dimethyl-1-pentenyl-3-ol
• Prunit
• Uniconazole Solution
• (E)-(RS)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• (βE)-β-[(4-chlorophenyl)methylene]-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol
• Majic
• rac-(1E,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• s07
• S-327
• s327d
• s3307
• s3307d
• UNICONAZOLE, CERTIFIED REFERENCE MATERIAL
• xe1019
• (βE)-β-[(4-Chlorophenyl)methylene]-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol (ACI)
• 1H-1,2,4-Triazole-1-ethanol, β-[(4-chlorophenyl)methylene]-α-(1,1-dimethylethyl)-, (E)-(±)- (ZCI)
• (E)-1-(4-Chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-1-penten-3-ol
• 1H-1,2,4-Triazole-1-ethanol, β-[(4-chlorophenyl)methylene]-α-(1,1-dimethylethyl)-, (E)-
• M 13144
• Majic S 3307D
• Pentefenzol
• S 07
• S 327D
• S 3307
• S 3307D
• Sumagic
• Sumiseven
• XE 1019
• XE 1019D

• MDL： MFCD01678674
• Inchi： 1S/C15H18ClN3O/c1-15(2,3)14(20)13(19-10-17-9-18-19)8-11-4-6-12(16)7-5-11/h4-10,14,20H,1-3H3/b13-8+
• InChI Key： YNWVFADWVLCOPU-MDWZMJQESA-N
• SMILES： C(/N1N=CN=C1)(\C(O)C(C)(C)C)=C\C1C=CC(Cl)=CC=1

Computed Properties

• Exact Mass: 291.11400
• Monoisotopic Mass: 291.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2

Experimental Properties

• Color/Form: White light brown crystal
• Density: 1.1800
• Melting Point: 150-160 °C
• Boiling Point: 474.6 °C at 760 mmHg
• Flash Point: 240.8 °C
• Refractive Index: 1.579
• PSA: 50.94000
• LogP: 3.33660

uniconazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P273; P301+P312; P330; P391; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on uniconazole

Professional Introduction to Uniconazole (CAS No. 83657-22-1)

Uniconazole, a potent and selective systemic triazole fungicide, is widely recognized for its efficacy in controlling a broad spectrum of fungal diseases in agricultural settings. With the CAS number 83657-22-1, this compound has garnered significant attention in recent years due to its unique mechanism of action and promising applications in modern agriculture. The name Uniconazole itself is derived from its chemical structure, which features a triazole ring system, a key component responsible for its biological activity.

The primary mode of action of Uniconazole involves the inhibition of ergosterol biosynthesis in fungi. Ergosterol is an essential component of fungal cell membranes, and its disruption leads to severe metabolic disorders within the pathogenic organisms. This selective toxicity makes Uniconazole particularly effective against a variety of fungal pathogens while minimizing harm to plants. The compound's systemic nature allows it to be absorbed and translocated throughout the plant, providing prolonged protection against infections.

Recent research has highlighted the versatility of Uniconazole in addressing emerging fungal resistance issues. Studies have demonstrated that its triazole structure interacts with specific enzymes involved in fungal cell wall synthesis, such as CYP51, which is crucial for ergosterol production. This interaction not only disrupts fungal growth but also reduces the likelihood of resistance development, making Uniconazole a sustainable choice for long-term disease management.

In addition to its fungicidal properties, Uniconazole has shown potential benefits in enhancing plant stress tolerance. Emerging evidence suggests that the compound can modulate plant defense mechanisms, leading to improved resistance against abiotic stresses such as drought and salinity. This dual functionality positions Uniconazole as a valuable tool for developing stress-resistant crop varieties, thereby contributing to global food security.

The formulation and application of Uniconazole have also been optimized to maximize efficacy and environmental safety. Modern delivery systems, such as slow-release granules and nanoencapsulated formulations, have been developed to ensure prolonged soil retention and reduced leaching risks. These advancements align with the growing demand for environmentally friendly agricultural practices, ensuring that Uniconazole remains compliant with stringent regulatory standards.

Field trials conducted across various regions have consistently shown the effectiveness of Uniconazole in protecting crops from major fungal diseases. For instance, studies on wheat and barley have demonstrated significant reductions in disease incidence and severity when treated with Uniconazole compared to conventional fungicides. These results underscore the compound's reliability and cost-effectiveness in real-world agricultural scenarios.

The chemical stability of Uniconazole under different environmental conditions has been another area of focus. Research indicates that the compound remains stable under a wide range of pH levels and temperatures, ensuring consistent performance regardless of climatic variations. This stability is particularly important for formulations intended for use in diverse geographic regions with varying environmental challenges.

Ethical considerations and user safety are paramount when handling Uniconazole. While it is not classified as a hazardous substance, proper handling procedures must be followed to minimize exposure risks. Detailed guidelines on application techniques, personal protective equipment (PPE), and storage conditions are provided by manufacturers to ensure safe usage by farmers and agricultural workers.

The future prospects of Uniconazole are promising, with ongoing research exploring its potential applications beyond traditional agriculture. Preliminary studies have investigated its role in biocontrol strategies, where it may be used in conjunction with beneficial microorganisms to enhance plant health naturally. Such innovations could pave the way for more integrated pest management systems that reduce reliance on synthetic chemicals.

In conclusion, Uniconazole (CAS No. 83657-22-1) represents a significant advancement in fungicidal technology due to its efficacy, selectivity, and environmental compatibility. The compound's unique properties make it an indispensable tool for modern agriculture, offering sustainable solutions to fungal diseases while promoting plant resilience against various stresses. As research continues to uncover new applications and refine application methods, Uniconazole is poised to remain at the forefront of agricultural innovation.